4-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H17N3O2S/c1-3-11(17)16-6-4-10(5-7-16)15-13(18)12-9(2)14-8-19-12/h3,8,10H,1,4-7H2,2H3,(H,15,18)
• InChI Key: UXOLVBDMNHXPAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)NC2CCN(CC2)C(=O)C=C
• Molecular Formula: C13H17N3O2S
• Molecular Weight: 279.36 g/mol

Description

4-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,3-thiazole-5-carboxamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for studying various biological processes. In Additionally, we will list future directions for research involving this compound.

Mechanism of Action

The mechanism of action of 4-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,3-thiazole-5-carboxamide is not fully understood. However, it is known to interact with specific receptors in the brain and other tissues, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,3-thiazole-5-carboxamide are dependent on the specific receptors it interacts with. Some of the reported effects of this compound include modulation of neurotransmitter release, inhibition of cancer cell growth, and modulation of immune system activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,3-thiazole-5-carboxamide in lab experiments is its unique structure and properties, which make it a valuable tool for studying various biological processes. Additionally, this compound can be synthesized on a large scale, making it readily available for scientific research purposes. However, there are limitations to using this compound in lab experiments, including its potential toxicity and the need for specialized equipment and expertise to handle and analyze it.

Future Directions

There are many future directions for research involving 4-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,3-thiazole-5-carboxamide. Some of these directions include further investigation of its mechanism of action, exploration of its potential applications in drug discovery, and development of new synthetic methods for producing this compound. Additionally, this compound could be used in combination with other drugs or compounds to investigate synergistic effects and potential therapeutic applications.

Synthesis Methods

The synthesis of 4-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,3-thiazole-5-carboxamide involves the reaction of 4-methylpiperidine-4-carboxylic acid with thionyl chloride to form 4-methylpiperidine-4-carbonyl chloride. The resulting compound is then reacted with 2-acetylthiazole in the presence of a base to form 4-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,3-thiazole-5-carboxamide. This synthesis method has been optimized and can be performed on a large scale, making it a viable option for producing this compound for scientific research purposes.

Scientific Research Applications

The unique structure and properties of 4-Methyl-N-(1-prop-2-enoylpiperidin-4-yl)-1,3-thiazole-5-carboxamide make it a valuable tool for studying various biological processes. This compound has been shown to have potential applications in the fields of neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been used to study the role of specific receptors in the brain, as well as to investigate the effects of various drugs on these receptors. In cancer research, this compound has been used to study the mechanisms of action of certain chemotherapy drugs, as well as to develop new drugs that target specific cancer cells. In drug discovery, this compound has been used as a lead compound in the development of new drugs for various diseases.